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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethane-1-thiol
CAS No.: 1152542-53-4
Cat. No.: B1521608

Get Quote

. J

Technical Hazard Guide: 1-(3-
Bromophenyl)ethane-1-thiol

CAS: 1152542-53-4 | Formula: CsH9BrS | Class: Organosulfur Building Block

Chemical Identity & Physiochemical Profile

Context: 1-(3-Bromophenyl)ethane-1-thiol is a specialized chiral building block used in the
synthesis of sulfur-containing pharmacophores. Its structural combination of an aryl bromide
(versatile for cross-coupling) and a secondary thiol (nucleophilic, prone to oxidation) mandates
a handling protocol that prioritizes oxidative stability and odor containment.

Table 1: Physiochemical Specifications
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Property Value | Description Note

CAS Number 1152542-53-4 Verified Identifier
Molecular Weight 217.13 g/mol

Physical State Liquid Colorless to pale yellow

Detectable at ppb levels

Odor Extreme Stench ,
(Skunk/Garlic)
N ) ] ] Est. >200°C based on alcohol
Boiling Point Not Determined (Experimental)
analog
] ) Treat as Combustible Liquid
Flash Point Not Determined
(Class 1lIB)
) ) High density due to Bromine
Density ~1.3-1.4 g/mL (Estimated)
atom
Solubility DCM, THF, Toluene Immiscible in water
) o ) Oxidizes to disulfide (dimer)
Air Sensitivity High

upon exposure

Hazard Identification & Toxicology (GHS)

Expert Insight: While specific toxicological data (LD50) for this exact CAS is limited, "read-

across" methodology from structural analogs (e.qg., thiophenol, benzyl mercaptan) dictates the

following safety profile.

Core Hazards[7]

o Acute Toxicity (Oral/Inhalation): Category 4 (Harmful). Thiols interfere with metabolic

enzymes and can cause central nervous system depression.

o Skin/Eye Irritation: Category 2.[1][2] Causes significant irritation upon contact.[2]

e Sensitization: Potential skin sensitizer.
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e Stench Hazard: Not a GHS category, but the most critical operational risk. Olfactory fatigue
(nose blindness) can occur rapidly, masking high-concentration exposure.

Signal Word: WARNING
"Odor-Zero" Handling Protocol (Self-Validating)

The Core Directive: This protocol is self-validating. If you or your colleagues can smell the
compound outside the fume hood, the protocol has failed, and containment must be re-
evaluated immediately.

A. Storage & Stability[5][10][11][12]

o Atmosphere: Store strictly under Argon or Nitrogen. Oxygen promotes rapid dimerization to
the disulfide, degrading purity.

o Container: Teflon-lined septa caps only. Standard polyethylene caps are permeable to thiol
vapors over time.

o Secondary Containment: Store the primary vial inside a secondary jar containing activated
carbon or a wiper wetted with dilute bleach to intercept fugitive vapors.

B. The "Closed-Loop" Dispensing Workflow

Do not pour this liquid. Use positive-pressure cannulation or gas-tight syringes.
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Figure 1: The Closed-Loop Transfer Logic. Note that the syringe needle never touches open
air; it moves directly from the reagent bottle to the reaction vessel, and then immediately into
the bleach quench bath.

C. Decontamination (The Chemistry of Quenching)

Water is ineffective. You must chemically oxidize the thiol to a non-volatile sulfonate using
Sodium Hypochlorite (Bleach).

Reaction:

o Glassware: Immediately submerge all syringes, needles, and flasks into a 10% bleach
solution. Soak for 24 hours.

o Spills: Cover with absorbent pads, then soak the pads with bleach. Wait 20 minutes before

removal.

Synthesis & Application Context

Causality in Drug Discovery: Researchers utilize 1-(3-Bromophenyl)ethane-1-thiol primarily
for its dual-functionality:

e The Thiol Group: Acts as a "soft" nucleophile to form thioethers (C-S bonds) via

reactions or Michael additions. It is often used to introduce a chiral center if the starting
material was enantiopure.

e The Aryl Bromide: Remains intact during mild thiol alkylations, serving as a handle for
subsequent Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to build
complex scaffolds.

Experimental Tip: If the thiol has oxidized to the disulfide (indicated by a cloudy appearance or
solid precipitate), it can be regenerated in situ using Triphenylphosphine (

) and water, or Dithiothreitol (DTT), though using fresh reagent is preferred for kinetic studies.

Emergency Response Logic
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Spill / Exposure

Assess Volume Skin Contact

Minor (< 5mL) Major (> 5mL) Flush Water 15m

Inside Hood Or Outside Hood (Soap is critical)
1. Cover with Pads 1. EVACUATE LAB
2. Soak with Bleach 2. Seal Doors
3. Wait 20 mins 3. Call HazMat

Click to download full resolution via product page

Figure 2: Emergency Response Decision Tree.[1] Distinguishes between manageable hood
spills and lab-wide contamination events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]
e 2. assets.thermofisher.com [assets.thermofisher.com]

» To cite this document: BenchChem. [safety data sheet (SDS) for 1-(3-Bromophenyl)ethane-
1-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1521608/docs#safety-data-sheet-sds-for-1-3-
bromophenyl-ethane-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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